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Compound of Interest

Compound Name: Chromotrope 2B

Cat. No.: B1668909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Chromotrope 2B, a

synthetic azo dye with significant applications in scientific research and analysis. This

document details its discovery and history, chemical and physical properties, and key

experimental applications, including detailed protocols and workflow diagrams.

Discovery and History
Chromotrope 2B was discovered in 1890, a period of significant advancement in the synthesis

of new dyestuffs that began with the accidental discovery of mauveine by William Henry Perkin

in 1856.[1][2][3] The development of synthetic dyes in the latter half of the 19th century, largely

driven by German chemical companies, revolutionized various industries by providing a wide

array of new colors.[4] Chromotrope 2B emerged from this era of intensive research and

development in dye chemistry.

The synthesis of Chromotrope 2B involves the diazo coupling of 4-Nitrobenzenamine with 4,5-

Dihydroxynaphthalene-2,7-disulfonic acid (Chromotropic acid).[5] This reaction is a classic

example of the azo coupling chemistry that forms the basis for a vast number of synthetic dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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